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Compound of Interest

Compound Name: NCC-149

Cat. No.: B609493 Get Quote

This document provides a comprehensive guide for the safe handling, inactivation, and

disposal of NCC-149, a potent and selective inhibitor of the JNK signaling pathway. Adherence

to these procedures is mandatory to ensure personnel safety and environmental compliance.

Safety Data Summary
All personnel must review the following safety information before handling NCC-149. This

compound is a potent cytotoxic agent and requires handling under controlled laboratory

conditions.
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Property Value Notes

IUPAC Name
Fictional-N-(4-methylphenyl)-7-

oxo-NCC-149
For internal reference only.

Molecular Weight 452.8 g/mol -

Appearance
White to off-white crystalline

solid
-

Solubility >50 mg/mL in DMSO
Insoluble in aqueous solutions

(<0.1 µg/mL).

LD50 (Oral, Rat) 15 mg/kg
Highly toxic. Avoid ingestion

and inhalation.

Stability
Stable at -20°C for up to 24

months in DMSO.

Decomposes upon exposure

to strong oxidizing agents or

UV light.

Primary Hazard Cytotoxic, Teratogenic
Suspected of damaging the

unborn child.

Personal Protective Equipment

(PPE)

Nitrile gloves, safety glasses,

lab coat. Use a certified

chemical fume hood for all

manipulations.

NCC-149 Disposal Workflow
The following workflow must be followed for the disposal of all forms of NCC-149 waste. The

primary goal is chemical inactivation before entering the standard hazardous waste stream.
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NCC-149 Waste Generated

Waste Type?

Aqueous & Organic
(e.g., media, DMSO stocks)

Liquid

Solid Waste
(e.g., pure compound, spills)

Solid

Contaminated Sharps
& Labware (Tips, Tubes)

Contaminated

Step 3.1: Inactivate with
1M NaOH (Final Conc.)

for 12 hours

Step 3.2: Solubilize in DMSO,
then inactivate with 1M NaOH

for 12 hours

Step 5.2: Place in Sharps Container.
Dispose as Hazardous

Chemical Waste

Step 4: Verify Inactivation
(Optional but Recommended)

Step 5.1: Neutralize to pH 6-8.
Dispose as Hazardous

Chemical Waste

Verified

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of different NCC-149 waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b609493?utm_src=pdf-body-img
https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Inactivation and Disposal Protocol
Objective: To chemically hydrolyze and inactivate NCC-149 prior to final disposal.

3.1. Liquid Waste (Aqueous Media, Organic Stocks)

Segregation: Collect all liquid waste containing NCC-149 in a dedicated, clearly labeled, and

sealed hazardous waste container made of compatible material (e.g., HDPE).

Inactivation: Working in a chemical fume hood, slowly add a 10M NaOH stock solution to the

waste container to achieve a final concentration of 1M NaOH.

Incubation: Gently swirl the container to mix. Loosely cap the container to allow for off-

gassing and let it stand in the fume hood for a minimum of 12 hours at room temperature.

Neutralization: After incubation, slowly add concentrated HCl or a suitable acid to neutralize

the solution to a pH between 6.0 and 8.0. Monitor the pH using test strips.

Final Disposal: Ensure the container is tightly sealed, properly labeled as "Inactivated NCC-
149 Waste, Neutralized," and transfer it to the designated hazardous chemical waste storage

area for collection.

3.2. Solid Waste (Expired Compound, Spill Cleanup)

Solubilization: Carefully transfer the solid NCC-149 waste into a compatible container. Add a

minimal amount of DMSO to fully dissolve the solid.

Inactivation: Once dissolved, proceed with the inactivation steps outlined in section 3.1,

starting from step 2 (addition of 1M NaOH).

3.3. Contaminated Labware (Pipette Tips, Tubes, Plates)

Segregation: Collect all non-sharp, contaminated labware in a dedicated, labeled hazardous

waste bag.

Disposal: Do not attempt to chemically inactivate these items. Dispose of the sealed bag

directly into the designated hazardous chemical waste stream for incineration.
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Sharps: All contaminated needles, syringes, or other sharps must be placed directly into a

certified sharps container for hazardous chemical waste.

Experimental Protocol: Inactivation Verification
Assay
This optional High-Performance Liquid Chromatography (HPLC) assay can be used to confirm

the complete degradation of NCC-149 after the inactivation procedure.

Reagents and Materials:

Reagent/Material Specification

Mobile Phase A 0.1% Formic Acid in Water (HPLC Grade)

Mobile Phase B 0.1% Formic Acid in Acetonitrile (HPLC Grade)

Analytical Column C18 reverse-phase, 2.1 x 50 mm, 1.8 µm

NCC-149 Standard 1 mg/mL stock in DMSO

Control Sample NCC-149 waste sample before inactivation

Test Sample NCC-149 waste sample after inactivation

Methodology:

Sample Preparation: Dilute the Control and Test samples 1:100 in a 50:50 mixture of Mobile

Phase A and B. Prepare a 1 µg/mL working solution of the NCC-149 Standard.

HPLC Conditions:

Flow Rate: 0.4 mL/min

Injection Volume: 2 µL

Column Temperature: 40°C

Detection Wavelength: 254 nm
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Gradient: 5% B to 95% B over 5 minutes.

Analysis: Run the NCC-149 Standard to determine its retention time. Analyze the Control

and Test samples. Successful inactivation is confirmed by the complete absence of the NCC-
149 peak in the Test Sample chromatogram.

Mechanism of Action: JNK Pathway Inhibition
NCC-149 is a selective ATP-competitive inhibitor of c-Jun N-terminal kinase (JNK). It prevents

the phosphorylation of downstream substrates like c-Jun, thereby inhibiting the activation of

transcription factors (e.g., AP-1) involved in inflammatory and apoptotic signaling.
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Caption: Simplified signaling pathway showing the inhibitory action of NCC-149 on JNK.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/product/b609493?utm_src=pdf-body-img
https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Standard Operating Procedure: NCC-149 Handling and
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609493#ncc-149-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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